Ethyl 2-[2-[2-(2-methylanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate

• IUPAC Name: ethyl 2-[2-[2-(2-methylanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate
• InChI: InChI=1S/C23H24N2O5/c1-4-29-23(28)16(3)30-20-11-7-9-18-17(20)12-13-25(22(18)27)14-21(26)24-19-10-6-5-8-15(19)2/h5-13,16H,4,14H2,1-3H3,(H,24,26)
• InChI Key: SAINBZMZDLUNKP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)OC1=CC=CC2=C1C=CN(C2=O)CC(=O)NC3=CC=CC=C3C
• Molecular Formula: C23H24N2O5
• Molecular Weight: 408.4 g/mol

Description

Ethyl 2-[2-[2-(2-methylanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate, also known as EMIQ, is a synthetic compound that has been extensively studied for its potential applications in scientific research. EMIQ is a member of the isoquinoline family of compounds and has been shown to exhibit a range of biochemical and physiological effects. In

Scientific Research Applications

Therapeutic Potential Investigation

• Ethyl 2-[2-[2-(2,3-dihydro-1,4-benzodioxin-7-ylamino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate and its analog were identified as potent submicromolar inhibitors of the steroidogenic factor 1 (SF-1), a transcription factor in the nuclear receptor superfamily, showcasing their potential in investigating therapeutic applications related to SF-1 modulation (Madoux et al., 2008).

Antimicrobial Activity

• Pyranoquinoline derivatives, synthesized through the three-component reaction involving ethyl cyanoacetate and aromatic aldehydes, showed moderate effectiveness against bacterial growth, particularly against Pseudomonas aeruginosa, illustrating the antimicrobial potential of related compounds (Asghari et al., 2014).

Structural and Chemical Analysis

• Studies on ethyl 2-{4-[(2-ethoxy-2-oxoethyl)(phenyl)carbamoyl]-2-oxo-1,2-dihydroquinolin-1-yl}acetate explored its crystal structure, offering insights into its molecular configuration and interactions. Such analyses are crucial for understanding the compound's physical and chemical properties, which could inform further applications in material science and drug design (Baba et al., 2019).

Redox Mediator in Herbicides

• Modifications of the 4-keto group in isoquinolinetrione derivatives were evaluated for their redox mediator properties in herbicides, indicating the potential of such compounds in developing more effective agricultural chemicals (Mitchell et al., 2000).

Cancer Research

• New quinazolinone-based derivatives have been synthesized and characterized for their potent inhibitory activity against VEGFR-2 and EGFR tyrosine kinases, showing promise as effective anti-cancer agents. Such studies are critical for the development of new therapeutic strategies in oncology (Riadi et al., 2021).